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Compound of Interest

Compound Name: GFB-8438

Cat. No.: B10822751

Audience: Researchers, scientists, and drug development professionals.

Introduction

GFB-8438 is a potent and selective inhibitor of the transient receptor potential canonical 5
(TRPC5) and TRPC4 channels, with IC50 values of 0.18 uM and 0.29 pM, respectively[1][2][3].
It exhibits excellent selectivity over other TRP family members[1][2][3]. These characteristics
make GFB-8438 a valuable tool in studying the physiological and pathological roles of TRPC4
and TRPC5 channels. Proper preparation of a stock solution is the first critical step for ensuring
the accuracy and reproducibility of in vitro and in vivo experiments. This document provides a
detailed protocol for preparing a GFB-8438 stock solution in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key chemical properties of GFB-8438.
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Property Value Reference(s)
Molecular Formula C16H14CIF3N40O2 [11[4115]
Molecular Weight 386.76 g/mol [1][3]

CAS Number

2304549-73-1

[1]141[5]

Solubility in DMSO

> 25 mg/mL. Specific sources

report solubility of =60 mg/mL,

77 mg/mL (199.08 mM), and
83.33 mg/mL (215.46 mM).

[11(3][41[5]

Experimental Protocol: Preparation of a 10 mM GFB-
8438 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GFB-8438 in DMSO.

Adjust the quantities as needed for your specific experimental requirements.

Materials:

GFB-8438 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes

e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

o Acclimatization: Allow the GFB-8438 powder vial to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.
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» Calculation: To prepare a 10 mM stock solution, use the following formula: Mass (mg) =
Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L
X 386.76 g/mol x 1000 mg/g = 3.87 mg

» Weighing: Carefully weigh out 3.87 mg of GFB-8438 powder using a calibrated analytical
balance and transfer it to a sterile microcentrifuge tube or vial.

e Dissolution: a. Add 1 mL of anhydrous DMSO to the tube containing the GFB-8438 powder.
b. Tightly cap the tube/vial. c. Vortex the solution for 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained. Gentle warming in a water bath
(37°C) can be used to aid dissolution if necessary, but avoid excessive heat.

 Aliquotting and Storage: a. To avoid repeated freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes (e.g., 20 pL or 50 pL) in sterile microcentrifuge tubes. b.
Store the aliquots protected from light. For long-term storage (up to 6 months), store at
-80°C.[1] For short-term storage (up to 1 month), -20°C is suitable.[1][3][4]

Note on DMSO: DMSO is hygroscopic and will absorb moisture from the air, which can reduce
the solubility of the compound.[3] Always use fresh, anhydrous DMSO for the best results.

Workflow and Signaling Pathway Visualization

The following diagram illustrates the workflow for the preparation of the GFB-8438 stock
solution.
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Caption: Workflow for preparing GFB-8438 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of GFB-
8438 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822751#how-to-prepare-gfb-8438-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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